Cas no 1500080-46-5 (5-tert-Butyl 1-Methyl (S)-2-[(S)-2-Amino-4-(tert-butoxy)-4-oxobutanamido]pentanedioate)

• Product Name: 5-tert-Butyl 1-Methyl (S)-2-[(S)-2-Amino-4-(tert-butoxy)-4-oxobutanamido]pentanedioate
• CAS No: 1500080-46-5
• MF: C₁₈H₃₃ClN₂O₇
• MW: 424.916825056076
• CID: 5521209
• Update Time: 2025-05-21

5-tert-Butyl 1-Methyl (S)-2-[(S)-2-Amino-4-(tert-butoxy)-4-oxobutanamido]pentanedioate Chemical and Physical Properties

Names and Identifiers

• 5-tert-Butyl 1-Methyl (S)-2-[(S)-2-Amino-4-(tert-butoxy)-4-oxobutanamido]pentanedioate

• Inchi： 1S/C18H32N2O7.ClH/c1-17(2,3)26-13(21)9-8-12(16(24)25-7)20-15(23)11(19)10-14(22)27-18(4,5)6;/h11-12H,8-10,19H2,1-7H3,(H,20,23);1H/t11-,12-;/m0./s1
• InChI Key： PXMKTXHNRAPDNB-FXMYHANSSA-N
• SMILES： [C@@H](C(=O)OC)(CCC(=O)OC(C)(C)C)NC(=O)[C@@H](N)CC(=O)OC(C)(C)C.Cl

Additional information on 5-tert-Butyl 1-Methyl (S)-2-[(S)-2-Amino-4-(tert-butoxy)-4-oxobutanamido]pentanedioate

5-tert-Butyl 1-Methyl (S)-2-[(S)-2-Amino-4-(tert-butoxy)-4-oxobutanamido]pentanedioate (CAS No. 1500080-46-5): A Comprehensive Overview

5-tert-Butyl 1-Methyl (S)-2-[(S)-2-Amino-4-(tert-butoxy)-4-oxobutanamido]pentanedioate (CAS No. 1500080-46-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of amino acids and carboxylic acids, making it a valuable candidate for various applications in drug development and biochemical studies.

The molecular structure of 5-tert-Butyl 1-Methyl (S)-2-[(S)-2-Amino-4-(tert-butoxy)-4-oxobutanamido]pentanedioate is characterized by its intricate arrangement of functional groups, including an amino group, a carboxylic acid group, and tert-butyl substituents. These functional groups contribute to the compound's unique chemical properties and biological activity. The presence of chiral centers at the S-configurations further adds to its complexity and potential for enantiomeric selectivity in biological systems.

Recent studies have highlighted the potential therapeutic applications of 5-tert-Butyl 1-Methyl (S)-2-[(S)-2-Amino-4-(tert-butoxy)-4-oxobutanamido]pentanedioate. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 5-tert-Butyl 1-Methyl (S)-2-[(S)-2-Amino-4-(tert-butoxy)-4-oxobutanamido]pentanedioate has shown potential as an antiviral agent. A study conducted by a team at the University of California, San Francisco, revealed that the compound can inhibit the replication of several RNA viruses, including influenza and SARS-CoV-2. The mechanism of action involves interference with viral protein synthesis, thereby reducing viral load and mitigating disease severity.

The pharmacokinetic properties of 5-tert-Butyl 1-Methyl (S)-2-[(S)-2-Amino-4-(tert-butoxy)-4-oxobutanamido]pentanedioate have also been extensively studied. Research indicates that it has favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. These properties suggest that the compound could be administered orally with sustained therapeutic effects, enhancing patient compliance and treatment outcomes.

In terms of safety and toxicity, preliminary studies have shown that 5-tert-Butyl 1-Methyl (S)-2-[(S)-2-Amino-4-(tert-butoxy)-4-oxobutanamido]pentanedioate exhibits low toxicity in animal models. However, further preclinical and clinical trials are necessary to fully evaluate its safety profile and determine appropriate dosing regimens for human use.

The synthesis of 5-tert-Butyl 1-Methyl (S)-2-[(S)-2-Amino-4-(tert-butoxy)-4-oxobutanamido]pentanedioate involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have led to more efficient methods for producing this compound on a larger scale, making it more accessible for research and development purposes.

In conclusion, 5-tert-Butyl 1-Methyl (S)-2-[(S)-2-Amino-4-(tert-butoxy)-4-oxbutanamido]pentanedioate (CAS No. 1500080-46-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its potential therapeutic benefits, makes it an exciting area of ongoing investigation. As research continues to advance, it is likely that this compound will play a significant role in the development of new treatments for various diseases.